Cas no 167466-02-6 ((1S,3S)-N1,N1-Dimethylcyclopentane-1,3-diamine)

(1S,3S)-N1,N1-Dimethylcyclopentane-1,3-diamine is a chiral diamine compound featuring a cyclopentane backbone with dimethylamino substituents at the 1- and 3-positions. Its stereospecific (1S,3S) configuration makes it a valuable building block in asymmetric synthesis and catalysis, particularly in the preparation of chiral ligands or metal complexes. The rigid cyclopentane structure enhances stereocontrol in reactions, while the tertiary amine groups provide coordination sites for transition metals. This compound is useful in pharmaceutical intermediates and fine chemical synthesis, where enantioselectivity is critical. Its well-defined stereochemistry and functional group reactivity offer advantages in designing selective catalysts or bioactive molecules with precise spatial arrangements.
(1S,3S)-N1,N1-Dimethylcyclopentane-1,3-diamine structure
167466-02-6 structure
Product Name:(1S,3S)-N1,N1-Dimethylcyclopentane-1,3-diamine
CAS No:167466-02-6
MF:C7H16N2
MW:128.215341567993
CID:110942
Update Time:2025-06-28

(1S,3S)-N1,N1-Dimethylcyclopentane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclopentanediamine,N,N-dimethyl-, (1S-trans)- (9CI)
    • 1,3-Cyclopentanediamine,N,N-dimethyl-,(1S-trans)-(9CI)
    • (1S,3S)-N1,N1-Dimethylcyclopentane-1,3-diamine
    • Inchi: 1S/C7H16N2/c1-9(2)7-4-3-6(8)5-7/h6-7H,3-5,8H2,1-2H3/t6-,7-/m0/s1
    • InChI Key: JKGFHDQYKCAVBW-BQBZGAKWSA-N
    • SMILES: N(C)(C)[C@H]1CC[C@@H](C1)N

Computed Properties

  • Exact Mass: 128.131
  • Monoisotopic Mass: 128.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3
  • Topological Polar Surface Area: 29.3

(1S,3S)-N1,N1-Dimethylcyclopentane-1,3-diamine Pricemore >>

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